Cas no 121749-66-4 (1,1,1-Trifluoro-5-hydroxypentane-2-one)

• Product Name: 1,1,1-Trifluoro-5-hydroxypentane-2-one
• CAS No: 121749-66-4
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• MDL: MFCD07779733
• CID: 133421
• PubChem ID: 19005116
• Update Time: 2025-05-21

1,1,1-Trifluoro-5-hydroxypentane-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,1,1,1-trifluoro-5-hydroxy-
• 1,1,1-trifluoro-5-hydroxy-2-pentanone
• 121749-66-4
• SCHEMBL9159433
• 1,1,1-Trifluoro-5-hydroxypentane-2-one
• MFCD07779733
• trifluoro-5-hydroxy-2-pentanone
• 2-Pentanone, 1,1,1-trifluoro-5-hydroxy-
• AKOS005259189
• CS-0338621
• 1,1,1-TRIFLUORO-5-HYDROXYPENTAN-2-ONE
• DTXSID001286956
• MS-20523

• MDL： MFCD07779733
• Inchi： 1S/C5H7F3O2/c6-5(7,8)4(10)2-1-3-9/h9H,1-3H2
• InChI Key： MQUFQHMYHVJCNY-UHFFFAOYSA-N
• SMILES： FC(C(CCCO)=O)(F)F

Computed Properties

• Exact Mass: 156.03981
• Monoisotopic Mass: 156.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1,1-Trifluoro-5-hydroxypentane-2-one

1,1,1-Trifluoro-5-hydroxypentane-2-one: A Comprehensive Overview

The compound CAS No. 121749-66-4, commonly referred to as 1,1,1-Trifluoro-5-hydroxypentane-2-one, is a highly specialized organic compound with unique chemical properties and a wide range of applications in various industries. This compound has garnered significant attention in recent years due to its versatile nature and the potential it holds in advancing modern chemical research. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this intriguing compound.

Chemical Structure and Properties

1,1,1-Trifluoro-5-hydroxypentane-2-one is an organofluorine compound characterized by its trifluoromethyl group attached to a ketone functional group. The molecule consists of a five-carbon chain with a hydroxyl group at the fifth position and three fluorine atoms attached to the first carbon. This unique structure imparts the compound with distinct physical and chemical properties. The presence of fluorine atoms significantly influences the molecule's stability, reactivity, and solubility characteristics.

Recent studies have highlighted the importance of fluorinated compounds in drug design and materials science due to their enhanced bioavailability and thermal stability. The trifluoromethyl group in CAS No. 121749-66-4 contributes to its high lipophilicity, making it an attractive candidate for use in pharmaceuticals and agrochemicals. Additionally, the hydroxyl group at the fifth position introduces hydrophilic properties, creating a balance between lipophilicity and hydrophilicity that is often desirable in medicinal chemistry.

Synthesis Methods

The synthesis of CAS No. 121749-66-4 involves a series of well-defined chemical reactions that ensure high purity and yield. One of the most common methods for synthesizing this compound is through the fluorination of a suitable precursor followed by oxidation or reduction steps to introduce or modify functional groups. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency and selectivity of these reactions.

Researchers have also explored alternative synthetic pathways using biocatalysts or enzymatic reactions to produce 1,1,1-Trifluoro-5-hydroxypentane-2-one in a more environmentally friendly manner. These methods not only reduce the environmental footprint but also align with the growing demand for sustainable chemical processes in the industry.

Applications in Various Industries

The versatility of CAS No. 121749-66-4 makes it a valuable compound in multiple fields. In pharmaceuticals, it serves as an intermediate in the synthesis of various bioactive molecules due to its ability to act as both an electrophilic and nucleophilic agent under different reaction conditions. Recent studies have demonstrated its potential as a building block for developing novel antibiotics and anti-inflammatory drugs.

In materials science, CAS No. 121749-66-4 is used as a precursor for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength. Its fluorinated nature makes it particularly useful in applications requiring resistance to harsh environmental conditions.

Additionally, this compound finds applications in agrochemicals where it is used as an intermediate for producing herbicides and fungicides with improved efficacy and reduced environmental impact.

Latest Research Findings

Recent research has focused on exploring novel applications of CAS No. 121749-66-4 in areas such as energy storage and catalysis. Scientists have discovered that this compound can be used as an electrolyte additive in lithium-ion batteries to enhance their performance and lifespan.

In catalysis, researchers have developed new heterogeneous catalysts based on CAS No. 121749-66-4, which exhibit superior activity and selectivity in various organic transformations compared to traditional catalysts.

Moreover, studies on the environmental fate of CAS No. 121749-66-4 have revealed that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in natural ecosystems compared to other fluorinated compounds.

Safety Considerations and Environmental Impact

While CAS No. 12308808 CAS No. 3835830 CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CASNo: CasNo: Cas no: cas no: cas no: cas no: cas no: cas no: cas no: cas no: cas no: exhibits favorable properties for various applications, it is essential to handle it with care due to its potential health risks if mishandled or exposed improperly.. Proper safety protocols must be followed during its synthesis, storage, and use to minimize occupational exposure risks.The compound's environmental impact has been extensively studied; howeverit is generally considered less harmful compared to other fluorinated compounds due to its rapid degradation under natural conditions.Efforts are ongoing to develop even more sustainable production methods that further reduce its environmental footprint while maintaining its valuable properties.